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Compound of Interest

Compound Name:
3-Chloromethyl-5-iodo-pyridine

hydrochloride

Cat. No.: B1290991 Get Quote

Notice: Following a comprehensive review of available scientific literature and chemical

databases, it has been determined that there is currently no publicly available information

detailing the mechanism of action, specific biological activities, or defined molecular targets for

3-Chloromethyl-5-iodo-pyridine hydrochloride.

While information regarding the synthesis and chemical properties of this compound and its

structural analogs is accessible, extensive searches have not yielded any studies describing its

pharmacological effects, signaling pathway interactions, or quantitative biological data such as

IC50 or Ki values. The primary context in which this compound appears is as a chemical

intermediate in synthetic organic chemistry.

Due to the absence of this fundamental biological information, it is not possible to provide an

in-depth technical guide on its mechanism of action as requested. The creation of data tables

summarizing quantitative data, detailed experimental protocols for biological assays, and

visualizations of signaling pathways is therefore unachievable at this time.

Further research and biological screening would be required to elucidate the potential

pharmacological profile of 3-Chloromethyl-5-iodo-pyridine hydrochloride. Researchers and

drug development professionals interested in this molecule would need to undertake initial

studies to determine its biological effects.
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While a detailed biological profile is unavailable, basic chemical information for related

compounds can be referenced from public chemical databases. For instance, 3-iodopyridine is

a known halogenated heterocyclic compound used as a building block in the synthesis of more

complex molecules.[1] Similarly, various chloromethylpyridine derivatives are recognized as

important intermediates in the production of pharmaceuticals and agrochemicals.[2][3]

Table 1: Chemical Identification of Related Compounds

Compound Name Molecular Formula CAS Number

3-Iodopyridine C5H4IN 1120-90-7[4]

3-Chloro-5-iodopyridine C5H3ClIN 77332-90-2

2-Chloro-5-iodopyridine C5H3ClIN 69045-79-0[5]

3-(Chloromethyl)-5-

methylpyridine hydrochloride
C7H9Cl2N 1007089-84-0[6]

Potential for Future Research
Given the reactive nature of the chloromethyl group and the potential for the pyridine ring and

iodine substituent to interact with biological targets, 3-Chloromethyl-5-iodo-pyridine
hydrochloride could warrant investigation for various biological activities. A logical workflow for

initiating such research is proposed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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